Cas no 953904-92-2 (1-3-(Aminomethyl)pyridin-2-ylpiperidine-3-carboxamide)

• Product Name: 1-3-(Aminomethyl)pyridin-2-ylpiperidine-3-carboxamide
• CAS No: 953904-92-2
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 4667233
• Update Time: 2025-10-28

1-3-(Aminomethyl)pyridin-2-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxamide, 1-[3-(aminomethyl)-2-pyridinyl]-
• 1-3-(Aminomethyl)pyridin-2-ylpiperidine-3-carboxamide

• Inchi： 1S/C12H18N4O/c13-7-9-3-1-5-15-12(9)16-6-2-4-10(8-16)11(14)17/h1,3,5,10H,2,4,6-8,13H2,(H2,14,17)
• InChI Key： NNLYTUZKLGZQDR-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2CN)CCCC(C(N)=O)C1

Additional information on 1-3-(Aminomethyl)pyridin-2-ylpiperidine-3-carboxamide

Recent Advances in the Study of 1-3-(Aminomethyl)pyridin-2-ylpiperidine-3-carboxamide (CAS: 953904-92-2)

The compound 1-3-(Aminomethyl)pyridin-2-ylpiperidine-3-carboxamide (CAS: 953904-92-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug development.

One of the key areas of research has been the optimization of the synthetic route for 1-3-(Aminomethyl)pyridin-2-ylpiperidine-3-carboxamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Pharmacological investigations have revealed that 1-3-(Aminomethyl)pyridin-2-ylpiperidine-3-carboxamide exhibits high affinity for specific neurotransmitter receptors, particularly those involved in the regulation of mood and cognition. In vitro and in vivo studies have demonstrated its potential as a modulator of serotonin and dopamine receptors, suggesting possible applications in the treatment of neuropsychiatric disorders such as depression and schizophrenia. These findings were corroborated by a recent preclinical trial, which reported significant improvements in behavioral models of these conditions.

Another notable development is the exploration of the compound's pharmacokinetic profile. Research has shown that 1-3-(Aminomethyl)pyridin-2-ylpiperidine-3-carboxamide possesses favorable absorption and distribution properties, with good blood-brain barrier penetration. This characteristic is particularly advantageous for CNS-targeted therapies, as it ensures adequate drug levels in the brain. Additionally, the compound has demonstrated a manageable safety profile in preliminary toxicity studies, with no significant adverse effects observed at therapeutic doses.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the translation of these findings into potential clinical applications. A phase I clinical trial is currently in the planning stages, aimed at evaluating the safety and tolerability of 1-3-(Aminomethyl)pyridin-2-ylpiperidine-3-carboxamide in healthy volunteers. This trial represents a critical step toward realizing the therapeutic potential of this compound.

In conclusion, 1-3-(Aminomethyl)pyridin-2-ylpiperidine-3-carboxamide (CAS: 953904-92-2) is emerging as a promising candidate for the treatment of CNS disorders. Its unique pharmacological properties, combined with advancements in synthesis and a favorable safety profile, position it as a compound of significant interest for future drug development. Continued research and clinical evaluation will be essential to fully understand its therapeutic potential and bring it closer to clinical application.